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Compound of Interest

Compound Name: Niobium(3+);trichloride

Cat. No.: B086010 Get Quote

An In-depth Technical Guide to the Chemical Properties of Niobium Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Niobium trichloride (NbCl₃) is a fascinating inorganic compound that holds a significant position

in contemporary inorganic chemistry. While its higher oxidation state counterpart, niobium

pentachloride (NbCl₅), is more common, NbCl₃ is valued for its unique reactivity, coordination

chemistry, and its role as a versatile intermediate in chemical synthesis.[1] This guide provides

a comprehensive overview of the core chemical properties of niobium trichloride, with a focus

on quantitative data, experimental protocols, and key reaction pathways to support researchers

and professionals in related fields.

Physical and Chemical Properties
Niobium trichloride is a black or green-black solid that crystallizes in crusts, rods, or plates.[2]

[3] Its color can vary depending on the precise niobium-to-chlorine ratio, with NbCl₂.₆₇ being

green and NbCl₃.₁₃ appearing brown.[1][4] The binary phase NbCl₃ is not extensively

characterized, but many of its adducts are well-known.[4]

Quantitative Data
A summary of the key physical and chemical properties of niobium trichloride is presented in

the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula Cl₃Nb [2][5]

Molar Mass 199.26 g·mol⁻¹ [4][5]

Appearance Black or green-black solid [2][4]

Density 3.75 g/cm³ [4]

Crystal Structure Hexagonal [4]

Space Group P3m1 [4]

Lattice Constants a = 6.744 Å, c = 12.268 Å [4]

Oxidation State of Niobium +3 [3][6]

Solubility

Insoluble in water, dilute acids,

dilute alkali, and organic

solvents (including ethanol).[2]

[2]

Synthesis and Experimental Protocols
The synthesis of niobium trichloride typically involves the reduction of niobium pentachloride

(NbCl₅) using various reducing agents or by comproportionation.

Reduction of Niobium Pentachloride with Hydrogen
A well-established method for preparing niobium trichloride involves the reduction of niobium

pentachloride with hydrogen gas. This process often occurs in two stages, where NbCl₅ is first

reduced to NbCl₃ at a lower temperature.[1] Careful control of the reaction temperature and the

partial pressure of hydrogen is crucial to influence the stoichiometry of the final product.[1]

Experimental Workflow: Hydrogen Reduction of NbCl₅
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Caption: Synthesis of NbCl₃ via hydrogen reduction of NbCl₅.
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Comproportionation Reaction
Niobium trichloride can also be synthesized through the reaction of niobium metal with niobium

pentachloride. This method represents a comproportionation of niobium(V) and niobium(0) to

form the mixed-valence compound Nb₃Cl₈, which is closely related to NbCl₃.[1]

Experimental Protocol: High-surface niobium metal (e.g., foil) and a slight excess of NbCl₅ are

placed in an evacuated reactor tube, which is then sealed. The sealed horizontal reactor is

heated for three days in a temperature gradient, with the end of the tube containing the niobium

at 390°C and the remainder of the tube at 355°C. This process converts the reactants to NbCl₃,

which is transported to the 355°C zone and deposits as crystals due to the reversible

equilibrium: NbCl₃(s) + NbCl₅(g) ⇌ 2NbCl₄(g). The product can be further purified by

resublimation by reversing the temperature gradient. To remove any remaining NbCl₅, the part

of the tube containing NbCl₃ is heated to 390°C for a few minutes while the other end is kept at

20°C. The tube is then cooled and opened under anhydrous conditions.[2]

Logical Relationship: Comproportionation Synthesis
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Caption: Comproportionation synthesis of niobium trichloride.
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Solution-Phase Synthesis of Adducts
Niobium trichloride adducts, which are often more soluble and easier to handle, can be

synthesized through the reduction of NbCl₅ in the presence of a coordinating solvent.[1] A

common example is the synthesis of the dimethoxyethane (DME) adduct, NbCl₃(DME).

Experimental Protocol: An impure dimethoxyethane (DME) adduct of niobium trichloride can be

produced by the reduction of a DME solution of niobium pentachloride with tributyltin hydride.

[4]

A salt-free reduction method involves reacting a dimethoxyethane solution of NbCl₅ with 1,4-

disilyl-cyclohexadiene in the presence of 3-hexyne to produce the coordination complex

NbCl₃(dme)(3-hexyne).[1][4]

Reaction Pathway: Formation of NbCl₃(DME) Adduct
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Caption: Synthesis of the NbCl₃(DME) adduct.
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Chemical Reactivity and Key Reactions
Niobium trichloride exhibits distinct chemical reactivity. It is relatively stable in air at room

temperature but is attacked by oxidizing agents.[2]

Disproportionation
When heated to over 600°C, niobium trichloride disproportionates to niobium metal and

niobium pentachloride.[4]

Reaction: 5NbCl₃(s) → 3Nb(s) + 2NbCl₅(g)

Signaling Pathway: Disproportionation of NbCl₃
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Caption: Thermal disproportionation of niobium trichloride.
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Formation of Adducts
Niobium trichloride readily forms adducts with various donor ligands, such as ethers,

phosphines, and arsines. These complexes are often more stable and soluble than the parent

trichloride.[1][4] The 1,2-dimethoxyethane (DME) complex, NbCl₃(DME), has received

considerable attention as a reagent for the reductive coupling of carbonyls and imines in

organic synthesis.[1][4]

Catalytic Activity
While much of the research on niobium catalysis focuses on niobium pentoxide (Nb₂O₅) and

niobium pentachloride (NbCl₅), niobium compounds, in general, are recognized for their

catalytic properties, particularly in organic synthesis.[1][7][8] As a Lewis acid, niobium chlorides

can catalyze a variety of organic reactions.[7][9]

Structure
Niobium trichloride possesses a hexagonal crystal structure. The structure of the related and

often co-produced Nb₃Cl₈ consists of a hexagonal close-packed array of chloride ions, with

triangles of niobium atoms occupying octahedral spaces within this array.[4] Niobium trichloride

can be considered a solid solution of Nb₃Cl₈ and Nb₂Cl₈.[4]

Handling and Safety
Specific safety data for niobium trichloride is not as readily available as for niobium

pentachloride. However, given its chemical nature as a metal halide, certain precautions should

be taken. It is described as being only slightly air-sensitive at room temperature.[2] Due to its

insolubility in water, its reactivity with water is expected to be less vigorous than that of NbCl₅,

which reacts violently.[10][11] Nevertheless, it should be handled in a dry, inert atmosphere

(e.g., under argon or nitrogen) to prevent reaction with moisture and air.[12] Standard personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For

detailed safety protocols, it is advisable to consult the safety data sheets (SDS) for niobium

pentachloride and handle niobium trichloride with similar, if not identical, precautions, paying

close attention to the specific reactivity of the trichloride.[10][11][13][14]

Conclusion
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Niobium trichloride is a compound with a rich and complex chemistry. Its synthesis from more

common niobium precursors and its unique reactivity, particularly in the formation of adducts for

organic synthesis, make it a valuable tool for researchers. The data and protocols presented in

this guide offer a solid foundation for professionals working with or exploring the applications of

this intriguing niobium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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